Cas no 53458-29-0 ( )

  structure
  structure
Product Name: 
CAS No:53458-29-0
MF:C11H15N5O3S
MW:297.333500146866
CID:938555
PubChem ID:149
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(6-aminopurin-9-yl)-5-(methylsulfanylmethyl)oxolane-3,4-diol
    • 9-{5-o-[(4-methylphenyl)sulfonyl]pentofuranosyl}-9h-purin-6-amine
    • AC1L5SM1
    • AC1Q6Y83
    • AGN-PC-00OFLA
    • AR-1H5396
    • NSC145885
    • NSC81149
    • NSC-208835
    • DTXSID70862955
    • 5\\'-S-methyl-5\\'-thioadenosine
    • 53458-31-4
    • (2R,5S)-2-(6-Aminopurin-9-yl)-5-(methylsulfanylmethyl)oxolane-3,4-diol
    • CHEBI:180963
    • AKOS024285973
    • NSC-166536
    • beta-D-Ribofuranose, 1-(6-amino-9H-purin-9-yl)-1-deoxy-5-S-methyl-5-thio-
    • Adenosine + C2H5S
    • NSC166540
    • NSC335422
    • .beta.-D-Ribofuranose, 1-(6-amino-9H-purin-9-yl)-1-deoxy-5-S-methyl-5-thio-
    • NSC-166540
    • 9-(5'-Deoxy-5'-(methylthio)-beta-D-xylofuranosyl)-adenine
    • (+/-)-p-ethoxybenzoin
    • 5'-CH3S-xyloA
    • NSC208835
    • 5'-Deoxy-5'-(methylthio)adenosine, 97%
    • 2-(6-aminopurin-9-yl)-5-(methylsulanylmethyl)oxolane-3,4-diol
    • SCHEMBL890628
    • NCGC00263645-02
    • 53458-29-0
    • NSC-335422
    • 2457-81-0
    • NSC166536
    • NCGC00263645-01
    • 9-(5-s-methyl-5-thiopentofuranosyl)-9h-purin-6-amine
    •  
    • Inchi: 1S/C11H15N5O3S/c1-20-2-5-7(17)8(18)11(19-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H2,12,13,14)
    • InChI Key: WUUGFSXJNOTRMR-UHFFFAOYSA-N
    • SMILES: CSCC1C(O)C(O)C(N2C3C(=C(N=CN=3)N)N=C2)O1

Computed Properties

  • Exact Mass: 297.08975
  • Monoisotopic Mass: 297.08956053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 145Ų

Experimental Properties

  • PSA: 119.31
  • LogP: -0.02810
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